Cas no 2580185-50-6 (5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2580185-50-6
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 5658541
• PubChem ID: 165894783
• Update Time: 2025-06-12

5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732207
• 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2580185-50-6

• Inchi： 1S/C7H10N4O2/c12-7(13)6-5(9-11-10-6)4-1-2-8-3-4/h4,8H,1-3H2,(H,12,13)(H,9,10,11)
• InChI Key： LKJSROJGCZTCCQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C2CNCC2)=NNN=1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 90.9Ų

Additional information on 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2580185-50-6)

5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2580185-50-6, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound combines a pyrrolidine moiety with a triazole ring, making it a versatile scaffold for designing novel bioactive molecules. The structural features of this compound contribute to its potential applications in medicinal chemistry, particularly in the development of therapeutic agents targeting various biological pathways.

The pyrrolidine ring is a common pharmacophore in drug molecules due to its ability to mimic the conformation of natural amino acids, which enhances binding affinity and selectivity. In contrast, the triazole moiety is known for its stability and bioactivity, often found in antifungal, antiviral, and anticancer agents. The combination of these two structural elements in 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid suggests a promising candidate for further exploration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies have shown that the pyrrolidine and triazole fragments can interact with enzymes and receptors through hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are crucial for modulating the activity of therapeutic agents.

In the context of current research, 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has been investigated for its potential role in addressing inflammatory diseases. The compound’s ability to modulate inflammatory pathways has been highlighted in several preclinical studies. For instance, researchers have demonstrated that derivatives of this scaffold can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. This mechanism aligns with the development of nonsteroidal anti-inflammatory drugs (NSAIDs), although further studies are needed to evaluate its efficacy and safety profile.

The synthesis of 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves a cycloaddition reaction between a diphenylacetylene derivative and propargyl azide in the presence of a transition metal catalyst. Subsequent functionalization of the pyrrolidine nitrogen with carboxylic acid groups enhances its pharmacological properties. Advanced synthetic techniques such as flow chemistry have been employed to optimize yield and purity.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are frequently targeted in cancer therapy. The structural features of 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid allow it to bind to the ATP-binding site of kinases, thereby inhibiting their activity. Preliminary studies have shown that certain derivatives exhibit potent inhibitory effects on various kinases, including those overexpressed in resistant tumor cells.

The pharmaceutical industry has shown interest in exploring novel scaffolds like 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid for their potential therapeutic benefits. The compound’s unique structural properties make it an attractive candidate for further optimization through structure-based drug design approaches. High-throughput screening (HTS) techniques have been utilized to identify promising analogs with enhanced potency and selectivity.

Another area where this compound has garnered attention is in antimicrobial research. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. The combination of a pyrrolidine and triazole moiety has been observed to confer antimicrobial activity by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Studies have reported that certain derivatives exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria.

In conclusion,5-(pyrrolidin-3-ylyl)-1H-l ,2 , 3 - triazole - 4 - carboxylic acid (CAS No . 2580185 - 50 - 6 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with recent advancements in drug discovery technologies , make it a valuable scaffold for developing novel therapeutic agents . Further investigation into its biological activities and synthetic modifications will likely uncover new applications in medicine . p>